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Compound of Interest

Compound Name: Solasodine hydrochloride

Cat. No.: B1323189 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Solasodine is a steroidal glycoalkaloid found in plants of the Solanaceae family, such as

species of Solanum.[1][2] It serves as a crucial precursor in the synthesis of complex steroidal

drugs and hormones, including contraceptives.[1][2][3] Research has highlighted its broad

pharmacological potential, including anticancer, anti-inflammatory, neuroprotective, and

immunomodulatory activities.[2][4] Solasodine exerts its effects by modulating various cellular

pathways, such as the AKT/GSK-3β/β-catenin and Hedgehog/Gli1 signaling pathways.[5][6]

Proper preparation of stock solutions is a critical first step for obtaining reliable and

reproducible results in any experimental setting. This document provides detailed protocols for

preparing solasodine hydrochloride stock solutions, summarizes its key properties, and

offers examples of its application in research, including its effect on cellular signaling.

Physicochemical Properties and Storage
Solasodine hydrochloride is the salt form of the solasodine base, which can alter physical

properties like solubility while maintaining the biological activity of the core molecule.[7]
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Property Data References

Chemical Formula C₂₇H₄₃NO₂ [1]

Molar Mass (Free Base) 413.64 g/mol [8]

Molar Mass (HCl Salt) ~450.1 g/mol -

Appearance
White to beige crystalline

powder
[3][9]

Solubility (Free Base)

Freely soluble in benzene,

pyridine, chloroform; Soluble in

ethanol, methanol, acetone;

Slightly soluble in water;

Insoluble in ether.[1][9][10]

DMSO is also reported as a

solvent.[11]

[1][9][10][11]

Storage (Powder)
Store at -20°C for up to 3

years.
[7]

Storage (In Solvent)

Store at -80°C for up to 1 year.

Long-term storage of solutions

is not recommended.[8]

[7][8]

Protocols for Stock Solution Preparation
This section provides a detailed methodology for preparing a high-concentration primary stock

solution of solasodine hydrochloride and subsequent working solutions for in vitro

experiments.

Protocol 3.1: Preparation of a 10 mM Primary Stock Solution in DMSO

Materials:

Solasodine hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade
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Vortex mixer

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance and weighing paper

Micropipettes and sterile tips

Methodology:

Calculate Required Mass: Determine the mass of solasodine hydrochloride needed. For 1

mL of a 10 mM stock solution (Molar Mass ≈ 450.1 g/mol ):

Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 450.1 g/mol = 4.501 mg

Weighing: Carefully weigh approximately 4.5 mg of solasodine hydrochloride powder

using an analytical balance.

Dissolving: Transfer the weighed powder into a sterile vial. Add 1 mL of sterile DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (37°C) may aid dissolution if necessary.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller volumes (e.g., 20-50

µL) in sterile, light-protecting (amber) microcentrifuge tubes or cryovials to minimize freeze-

thaw cycles.

Storage: Store the aliquots at -80°C for up to one year.[7]

Protocol 3.2: Preparation of Working Solutions for Cell Culture

Objective: To dilute the primary stock solution to final working concentrations for treating cells in

culture (e.g., 20, 40, 80 µM).

Methodology:
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Thaw Stock: Thaw one aliquot of the 10 mM primary stock solution at room temperature.

Serial Dilution: Perform serial dilutions in sterile cell culture medium to achieve the desired

final concentrations.

Example for a 40 µM working solution in 10 mL of media:

Required volume of 10 mM stock: V₁ = (M₂ x V₂) / M₁

V₁ = (40 µM x 10 mL) / 10,000 µM = 0.04 mL = 4 µL

Add 4 µL of the 10 mM stock solution to 10 mL of culture medium.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the

culture medium as used for the highest concentration of solasodine hydrochloride. This is

critical to ensure that any observed effects are due to the compound and not the solvent. The

final DMSO concentration should typically be kept below 0.5% (v/v) to avoid solvent-induced

cytotoxicity.

Application: Mix gently and immediately add the working solutions to the cell cultures.

Experimental Applications and Cited Dosages
Solasodine has been utilized in a variety of experimental models. The concentrations and

dosages vary significantly depending on the application.
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Application Model System
Effective
Concentration /
Dosage

Reference

Anticancer (In Vitro)
Human Colorectal

Cancer Cells

20, 40, 80 µM for 48h

incubation
[5]

Neurogenesis
P19 Teratocarcinoma

Cells
90 µM for 2 days [7]

Anticancer (In Vivo)
HCT116 Xenograft

Nude Mice

30 and 50 mg/kg,

daily intraperitoneal

injection for 5 weeks

[8]

Anticonvulsant
Picrotoxin-induced

Convulsions

25-100 mg/kg, single

intraperitoneal

injection

[7]

Anti-asthmatic
Rat Model of

Bronchial Asthma

1 and 10 mg/kg, oral

administration
[12]

Protocol 4.1: Example Experiment - MTT Cell Viability Assay

This protocol describes a general workflow for assessing the effect of solasodine on cancer cell

proliferation using an MTT assay, as was done for colorectal cancer cells.[5]

Methodology:

Cell Seeding: Seed cells (e.g., HCT116) in a 96-well plate at a density of 5,000-10,000

cells/well and incubate for 24 hours to allow for attachment.

Treatment: Prepare working solutions of solasodine hydrochloride in culture medium at

various concentrations (e.g., 0, 10, 20, 40, 80, 100 µM). Remove the old medium from the

wells and add 100 µL of the respective working solutions (including a vehicle control).

Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).[5]

MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.
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Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to

dissolve the formazan crystals.

Measurement: Measure the absorbance at 570 nm using a microplate reader.

Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Signaling Pathways and Visualizations
Solasodine's anticancer effects are partly attributed to its inhibition of key signaling pathways

that regulate cell proliferation, survival, and metastasis.

5.1. Inhibition of the AKT/GSK-3β/β-catenin Pathway

In colorectal cancer, solasodine has been shown to suppress the AKT/GSK-3β/β-catenin

signaling axis.[5] It leads to a downregulation of phosphorylated (active) PI3K and AKT, which

in turn affects the downstream regulation of GSK-3β and β-catenin, ultimately inducing

apoptosis and inhibiting cell motility.[5]
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Caption: Solasodine inhibits the AKT/GSK-3β/β-catenin signaling pathway.

5.2. General Experimental Workflow

The following diagram illustrates the logical flow from preparing the solasodine hydrochloride
stock solution to analyzing the final data from a cell-based assay.
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Caption: General workflow from stock solution preparation to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Solasodine | C27H43NO2 | CID 442985 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Solasodine - Wikipedia [en.wikipedia.org]

3. CAS 126-17-0: Solasodine | CymitQuimica [cymitquimica.com]

4. rjptonline.org [rjptonline.org]

5. Solasodine inhibits human colorectal cancer cells through suppression of the
AKT/glycogen synthase kinase‐3β/β‐catenin pathway - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Solasodine hydrochloride | TargetMol [targetmol.com]

8. apexbt.com [apexbt.com]

9. SOLASODINE | 126-17-0 [chemicalbook.com]

10. Enhancement of Solasodine Extracted from Fruits of Solanum nigrum L. by Microwave-
Assisted Aqueous Two-Phase Extraction and Analysis by High-Performance Liquid
Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

11. Solasodine | CAS:126-17-0 | Manufacturer ChemFaces [chemfaces.com]

12. Orally administered solasodine, a steroidal glycoalkaloid, suppresses ovalbumin-induced
exaggerated Th2-immune response in rat model of bronchial asthma - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes & Protocols: Preparing Solasodine
Hydrochloride Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1323189#preparing-solasodine-hydrochloride-stock-
solution-for-experiments]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1323189?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Solasodine
https://en.wikipedia.org/wiki/Solasodine
https://cymitquimica.com/cas/126-17-0/
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2019-12-5-91
https://pmc.ncbi.nlm.nih.gov/articles/PMC5666038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5666038/
https://www.researchgate.net/figure/Solasonine-possesses-selectivity-for-inhibiting-Hh-pathway-activity-A-Solasonine-had_fig3_309167839
https://www.targetmol.com/compound/solasodine_hydrochloride
https://www.apexbt.com/solasodine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5132193.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6631816/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6631816/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6631816/
https://www.chemfaces.com/natural/Solasodine-CFN90200.html
https://pubmed.ncbi.nlm.nih.gov/36084726/
https://pubmed.ncbi.nlm.nih.gov/36084726/
https://pubmed.ncbi.nlm.nih.gov/36084726/
https://www.benchchem.com/product/b1323189#preparing-solasodine-hydrochloride-stock-solution-for-experiments
https://www.benchchem.com/product/b1323189#preparing-solasodine-hydrochloride-stock-solution-for-experiments
https://www.benchchem.com/product/b1323189#preparing-solasodine-hydrochloride-stock-solution-for-experiments
https://www.benchchem.com/product/b1323189#preparing-solasodine-hydrochloride-stock-solution-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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